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Neratinib Treatment Interruption & Modification Criteria

Toxicity /
Condition

Severity / Criteria

Recommended Action

Duration Limit &
Further Action

Diarrhea [1] [2]
3]

Grade 3 (increase of =7
stools/day, incontinence,
hospitalization; limiting self-
care ADL)

Any grade with
complicating features (e.g.,
dehydration, fever,
hypotension, renal failure,
Grade 3-4 neutropenia) [2]

[3]

Grade 4 (life-threatening;
urgent intervention
indicated) [1] [2]

Withhold therapy.
Manage with
antidiarrheals, diet
modification, and fluids
(~2L/day). [1] [3]

Withhold therapy. [2] [3]

Permanently

discontinue therapy. [1]

[2]

Resume at a reduced
dose once resolves to
Grade <1. [1] [2]

If resolves to Grade <1
in <1 week, resume at
same dose. If resolves
in >1 week, resume at
a reduced dose. [1]

[2]
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Toxicity / . L . Duration Limit &

o Severity / Criteria Recommended Action )
Condition Further Action
Hepatotoxicity Grade 3 (ALT/AST >5-20x Withhold therapy. If recovers to Grade <1
[1] [2] [3] ULN or Bilirubin >3-10x Evaluate for alternative within 3 weeks,

ULN) causes. [1] [2] resume at the next

lower dose level. [1]

[2]

Grade 4 (ALT/AST >20x Permanently
ULN or Bilirubin >10x ULN) discontinue therapy and
evaluate for alternative
causes. [1] [2]

Other Adverse Grade 3 Withhold therapy. [1] [3] If resolves to Grade <1

Reactions [1] [3] within 3 weeks,
resume at the next
lower dose level. [1]

[3]

Grade 4 Permanently
discontinue therapy. [1]

[3]

General Any toxicity that resultsina  Discontinue therapy. [2]
Treatment Delay treatment delay of >3 [3]
[2] [3] weeks

Inability to tolerate a dose of  Discontinue therapy. [2]
120 mg daily [3]

ADL: Activities of Daily Living; ULN: Upper Limit of Normal.

Clinical Management Workflow

The following diagram outlines the decision-making process for managing neratinib treatment interruptions

based on adverse events:
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Prophylaxis & Dose Modification Strategies

To mitigate the primary reason for treatment interruption—severe diarrhea—proactive management is

critical.

¢ Antidiarrheal Prophylaxis: For the first 2 cycles (56 days), administer loperamide prophylactically
rather than reactively. The recommended schedule is [1] [2]:
o Weeks 1-2 (Days 1-14): 4 mg three times daily.
o Weeks 3-8 (Days 15-56): 4 mg twice dalily.
o After Week 8: 4 mg as needed (not to exceed 16 mg per day).
¢ Dose Escalation: To improve tolerability, consider initiating neratinib at a lower dose and escalating
to the full dose over the first two weeks [1] [3]:
o Week 1: 120 mg (3 tablets) once dalily.
o Week 2: 160 mg (4 tablets) once daily.
o Week 3 and onward: 240 mg (6 tablets) once daily.

Guide to Dose Reduction Levels

If an adverse reaction requires a dose reduction after therapy is resumed, the following tiers are

recommended:
. Starting First Second Third
Indication . . .
Dose Reduction Reduction Reduction
Monotherapy (Early-stage) [1] [3] 240 mg 200 mg 160 mg 120 mg
Combination Therapy (with 240 mg 160 mg 120 mg

capecitabine) [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. Nerlynx (neratinib) dosing, indications, interactions, ... [reference.medscape.com]
2. Neratinib Dosage Guide + Max Dose, Adjustments [drugs.com]
3. Neratinib Monograph for Professionals [drugs.com]

To cite this document: Smolecule. [neratinib treatment interruption criteria duration limits]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547952#neratinib-

treatment-interruption-criteria-duration-limits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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